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Compound of Interest

Compound Name: Ido1-IN-25

Cat. No.: B15577643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper handling and

disposal of Ido1-IN-25, a dual inhibitor of IDO1/TDO2. Adherence to these procedures is vital

for ensuring laboratory safety and environmental compliance. Given that a specific Safety Data

Sheet (SDS) for Ido1-IN-25 is not readily available, these recommendations are based on best

practices for handling novel, chlorinated heterocyclic compounds and data from structurally

similar chemicals.

I. Hazard Identification and Risk Assessment
Ido1-IN-25, with the chemical formula C₁₄H₈Cl₃NO₂S, is a chlorinated benzoxazole derivative.

While the toxicological properties of Ido1-IN-25 have not been fully elucidated, it should be

handled as a potentially hazardous substance. Structurally similar compounds, such as 2,6-

Dichlorobenzoxazole, are classified as harmful if swallowed.[1] Therefore, a thorough risk

assessment should be conducted before handling, taking into account the potential for skin and

eye irritation, and respiratory effects if inhaled as a dust or aerosol. All manipulations should be

performed in a certified chemical fume hood.

II. Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment must be worn at all times

when handling Ido1-IN-25:
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Gloves

must be inspected before use and proper removal techniques should be followed to avoid

skin contact.[1]

Eye Protection: Safety glasses with side shields or chemical safety goggles are required to

protect against splashes.[1]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

contamination of personal attire. For larger quantities or when there is a risk of splashing, a

chemical-resistant apron is recommended.

Respiratory Protection: If handling the compound as a powder outside of a fume hood, a

NIOSH-approved respirator is necessary to prevent inhalation.

III. Step-by-Step Disposal Protocol
The disposal of Ido1-IN-25 and any contaminated materials must be treated as hazardous

chemical waste. Adherence to your institution's Environmental Health and Safety (EHS)

guidelines is paramount.

Segregation of Waste:

Solid Waste: Collect unused or expired solid Ido1-IN-25, along with any contaminated

disposable labware (e.g., pipette tips, microfuge tubes, gloves, and weighing paper), in a

designated, leak-proof hazardous waste container.

Liquid Waste: Unused stock solutions or experimental solutions containing Ido1-IN-25
should be collected in a separate, clearly labeled, and chemically compatible hazardous

waste container. Do not mix with other solvent waste streams unless permitted by your

institution's EHS.

Sharps Waste: Any needles or other sharps contaminated with Ido1-IN-25 must be

disposed of in a designated sharps container.

Waste Container Selection and Labeling:

Use containers that are in good condition and have a secure, tight-fitting lid.
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All containers must be clearly labeled with the words "Hazardous Waste," the full chemical

name "Ido1-IN-25," the concentration (if in solution), and the accumulation start date.

Avoid using chemical formulas or abbreviations.

Storage of Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure the storage area is well-ventilated and away from general laboratory traffic.

Secondary containment (e.g., a larger, chemically resistant bin) should be used for liquid

waste containers to mitigate spills.

Arranging for Disposal:

Once a waste container is full or has reached the institutional time limit for accumulation,

contact your institution's EHS department to arrange for pickup.

Follow all institutional procedures for requesting a hazardous waste pickup, which may

include completing an online form or attaching a specific waste tag.

IV. Spill and Emergency Procedures
Minor Spill: In the event of a small spill, and if it is safe to do so, absorb the material with an

inert absorbent (e.g., vermiculite, sand, or chemical absorbent pads). Collect the

contaminated absorbent material into the designated solid hazardous waste container. Clean

the spill area with an appropriate solvent and decontaminating solution.

Major Spill: In the case of a large spill, evacuate the immediate area and alert your

laboratory supervisor and institutional EHS. Do not attempt to clean up a large spill without

proper training and equipment.
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Property Value Source

Chemical Name Ido1-IN-25 MedChemExpress

CAS Number 2841467-86-3 MedChemExpress

Molecular Formula C₁₄H₈Cl₃NO₂S MedChemExpress

Molecular Weight 360.64 g/mol MedChemExpress

Appearance Solid (presumed) General Knowledge

Solubility
Information not readily

available

Storage
Store at -20°C for long-term

stability
MedChemExpress

Experimental Protocols
As this document focuses on disposal, detailed experimental protocols for the use of Ido1-IN-
25 are not included. Researchers should consult relevant literature and internal standard

operating procedures (SOPs) for experimental use. All experimental work should be conducted

in a manner that minimizes waste generation.
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Workflow for Proper Disposal of Ido1-IN-25
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Caption: Disposal workflow for Ido1-IN-25.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15577643#ido1-in-25-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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